![molecular formula C14H13NO3 B6151060 6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1545590-35-9](/img/no-structure.png)
6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile (also referred to as 6-Dioxaindan-2-oxaspiro[3.3]heptane-6-carbonitrile or 6-DIOX) is a heterocyclic compound that has been extensively studied in recent years due to its potential applications in a wide range of scientific research. The compound has unique properties that make it an attractive research tool, and its use in the laboratory has been increasing rapidly.
Scientific Research Applications
6-DIOX has a wide range of applications in scientific research. It has been used as a tool to study the structure and function of proteins, enzymes, and other biological molecules. It has also been used to study the pharmacological effects of drugs and other compounds. In addition, it has been used to study the biochemical and physiological effects of drugs and other compounds.
Mechanism of Action
The mechanism of action of 6-DIOX is not yet fully understood. It is believed that the compound binds to proteins and other molecules and alters their structure and function. It is also believed to interact with enzymes and other molecules, leading to changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DIOX are not yet fully understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450, and it has been shown to have an anti-inflammatory effect in animal models. In addition, it has been shown to have an antioxidant effect, which may be beneficial in certain disease states.
Advantages and Limitations for Lab Experiments
6-DIOX has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of conditions. In addition, it has a wide range of applications in scientific research. However, it is important to note that the compound can be toxic and should be handled with caution.
Future Directions
The potential future directions for 6-DIOX are numerous. Further research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. In addition, more research is needed to explore its potential applications in drug discovery and development. Furthermore, its use as a tool to study the structure and function of proteins, enzymes, and other biological molecules should be further investigated. Finally, its potential use in the treatment of various diseases should be explored.
Synthesis Methods
The synthesis of 6-DIOX is a multi-step process that involves the reaction of 1,3-dioxaindan-5-yl bromide with 2-oxaspiro[3.3]heptane-6-carbonitrile. The reaction is carried out in an inert atmosphere and at a temperature of around 70°C. The reaction yields 6-DIOX in a yield of up to 95%. The product can then be isolated and purified using silica gel chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile' involves the reaction of a dioxaindane derivative with a spirocyclic ketone followed by a cyanation reaction.", "Starting Materials": [ "1,3-dioxaindane-5-carbaldehyde", "2-cyclohexen-1-one", "sodium cyanide", "acetic acid", "sodium acetate", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 1,3-dioxaindane-5-carbaldehyde with 2-cyclohexen-1-one in the presence of acetic acid and sodium acetate to form 6-(1,3-dioxaindan-5-yl)-2-cyclohexen-1-one.", "Step 2: Cyclization of 6-(1,3-dioxaindan-5-yl)-2-cyclohexen-1-one with ethanol and water to form 6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane.", "Step 3: Cyanation of 6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane with sodium cyanide in the presence of ethanol and water to form 6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile." ] } | |
CAS RN |
1545590-35-9 |
Product Name |
6-(1,3-dioxaindan-5-yl)-2-oxaspiro[3.3]heptane-6-carbonitrile |
Molecular Formula |
C14H13NO3 |
Molecular Weight |
243.3 |
Purity |
0 |
Origin of Product |
United States |
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